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Compound of Interest

Compound Name: 2-tert-Butyl-6-methylphenol

Cat. No.: B146170

An In-depth Technical Guide on the Physical and Chemical Properties of 2-tert-Butyl-6-
methylphenol

Introduction

2-tert-Butyl-6-methylphenol, also known as 6-tert-Butyl-o-cresol, is an organic aromatic
compound with the chemical formula C11H160.[1][2] It consists of a phenol ring substituted with
a tert-butyl group and a methyl group at positions 2 and 6, respectively. This sterically hindered
phenol is recognized for its significant antioxidant properties, which makes it a valuable
intermediate in the chemical industry.[2][3] It finds applications as a stabilizer in plastics and as
an antioxidant in various industrial products.[2] This technical guide provides a comprehensive
overview of its physical and chemical properties, experimental protocols for its characterization,
and visualizations of its synthesis and antioxidant mechanism.

Physical and Chemical Properties

2-tert-Butyl-6-methylphenol is a crystalline solid with a light straw color.[1][2] It is soluble in
organic solvents such as methyl ethyl ketone, ethanol, benzene, and isooctane, but insoluble in
water.[1][2][3]

Quantitative Data Summary

The key physical and chemical properties of 2-tert-Butyl-6-methylphenol are summarized in
the table below for easy reference and comparison.
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Property Value Reference
Molecular Formula C11H160 [1112]
Molecular Weight 164.24 g/mol [1][4]
Appearance Crystalline solid, light straw (2]
color
Melting Point 24-27 °C [1][5]
Boiling Point 230 °C [1][5]
Density 0.967 g/mL at 25 °C [1][5]

Refractive Index (n20/D)

1.519

[1]

Flash Point 107 °C (224.6 °F) - closed cup [5]
Water Solubility Insoluble [1112][3]
CAS Number 2219-82-1 [1][6]
InChi Key BKZXZGWHTRCFPX- )

UHFFFAOYSA-N

SMILES String

Cclccec(clO)C(C)(C)C

[5]

Chemical Synthesis

A selective method for synthesizing 6-tert-butyl-2-methylphenol involves the vapor phase
catalytic methylation of 2-tert-butylphenol with methanol. This reaction is typically carried out at
temperatures between 280-300°C.[7] Operating within this temperature range selectively
yields the desired product.[7] Increasing the temperature above 300°C can lead to the
formation of 2,6-dimethylphenol as a byproduct.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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